BENGHE Foundational & Exploratory

Check Availability & Pricing

Ecopipam: A Technical Guide to its Chemical
Structure, Properties, and Mechanism of Action

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ECOPIPAM

Cat. No.: B1142412

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ecopipam (SCH-39166) is a first-in-class selective antagonist of the D1/D5 dopamine
receptors. Its unique pharmacological profile, characterized by high affinity for D1 and D5
receptors with significantly lower affinity for D2-like receptors, distinguishes it from typical and
atypical antipsychotics. This selectivity suggests the potential for therapeutic efficacy in treating
conditions associated with dopamine dysregulation, such as Tourette syndrome, with a reduced
risk of extrapyramidal side effects. This technical guide provides a comprehensive overview of
the chemical structure, physicochemical properties, synthesis, and pharmacology of
Ecopipam, including detailed experimental protocols and a review of key preclinical and
clinical findings.

Chemical Structure and Properties

Ecopipam is a synthetic benzazepine derivative.[1] Its chemical identity and core properties
are summarized below.

Table 1: Chemical and Physical Properties of Ecopipam
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Property Value
(6aS,13bR)-11-chloro-7-methyl-5,6,6a,8,9,13b-

IUPAC Name .
hexahydronaphtho[1,2-a]benzazepin-12-o0l[2]

Synonyms SCH-39166, EBS-101, PSYRX-101][3]

Molecular Formula C19H20CINO

Molecular Weight 313.82 g/mol

CAS Number 112108-01-7 (free base)

Appearance White to off-white solid

N Soluble in DMSO (10 mM), may also dissolve in

Solubility ]
other organic solvents.[1]

Storage Store at 2-8°C, keep dry.

Boiling Point 451.9 £ 45.0 °C at 760 Torr

Density 1.220 £ 0.06 g/cm3[4]

Ecopipam is also available as a hydrochloride salt (CAS: 190133-94-9) with a molecular

formula of C19H21CI2NO and a molecular weight of 350.3 g/mol .[5]

Synthesis

A representative synthetic pathway for Ecopipam involves a multi-step process starting from a

tetralin derivative. A notable approach features a catalytic enantioselective aziridination

followed by a highly diastereoselective Friedel-Crafts cyclization to generate the key

aminotetralin ring structure.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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